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Compound of Interest

Compound Name: 10-Methoxyibogamine

Cat. No.: B8700735 Get Quote

Disclaimer: The following information provides a general framework for the proper disposal of

10-Methoxyibogamine and is intended for use by trained laboratory personnel. It is not a

substitute for a site-specific risk assessment and consultation with your institution's

Environmental Health and Safety (EHS) department. All procedures must comply with

applicable federal, state, and local regulations.

The responsible management and disposal of laboratory chemicals are paramount to ensuring

the safety of personnel and protecting the environment. 10-Methoxyibogamine, an indole

alkaloid used in research, requires careful handling and disposal due to its chemical properties

and biological activity. This guide provides essential information on its safe disposal.

Hazard Identification and Safety Precautions
10-Methoxyibogamine, also known as Ibogaine, is classified as a hazardous substance.[1][2]

[3] It is harmful if swallowed and may cause irritation.[3][4] As a psychoactive substance, it is

regulated as a Schedule I controlled substance in the United States, which imposes strict

handling and disposal requirements.[2][5]

Before handling 10-Methoxyibogamine, it is crucial to wear appropriate Personal Protective

Equipment (PPE), including:

Safety goggles with side shields

Impervious gloves (e.g., butyl rubber)
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A lab coat or flame-retardant clothing

Respiratory protection may be necessary if there is a risk of generating dust or aerosols.[6]

[7]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6]

[7] An eyewash station and safety shower should be readily accessible.

Chemical and Toxicological Data
The following table summarizes key quantitative data for 10-Methoxyibogamine.

Property Value Source

Molecular Formula C₂₀H₂₆N₂O [1][4][8]

Molecular Weight 310.4 g/mol [2][4][8]

Appearance Prismatic needles [1]

Melting Point 152-153 °C [1]

Solubility

Soluble in ethanol, ether,

chloroform, acetone, benzene;

Practically insoluble in water.

[1]

Oral LD₅₀ (Rat)
482 mg/kg (for Ibogaine

hydrochloride)
[3]

pKa 8.1 in 80% methylcellosolve [1]

Disposal Protocol
Due to its hazardous nature and regulatory status, 10-Methoxyibogamine waste must not be

disposed of in the regular trash or down the drain.[7][9] It should be managed as hazardous

chemical waste.

Step 1: Waste Segregation and Collection
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Solid Waste: Collect unused or expired 10-Methoxyibogamine, contaminated lab supplies

(e.g., weigh boats, filter paper), and contaminated PPE in a dedicated, properly labeled

hazardous waste container. The container should be compatible with the chemical, in good

condition, and have a secure lid.[10]

Liquid Waste: Collect solutions containing 10-Methoxyibogamine in a separate, sealed, and

compatible hazardous waste container. Do not mix with other incompatible waste streams.

[10] Incompatible materials include strong oxidizing agents.[7]

Sharps Waste: Needles, syringes, or other sharps contaminated with 10-
Methoxyibogamine should be placed in a designated sharps container for hazardous

waste.

Step 2: Labeling

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the

full chemical name ("10-Methoxyibogamine"), and a description of the contents (e.g., "Solid

waste with 10-Methoxyibogamine," "Aqueous solution of 10-Methoxyibogamine").[9] The

date of waste accumulation should also be included.[9]

Step 3: Storage

Store hazardous waste containers in a designated, secure area away from general laboratory

traffic. The storage area should be well-ventilated and have secondary containment to prevent

spills. Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

Step 4: Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[11] These professionals are

equipped to handle and transport hazardous materials according to regulatory requirements.

Incineration at a permitted facility is a common disposal method for organic chemical waste.

Spill Management
In the event of a spill:
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Evacuate the immediate area and alert your colleagues and supervisor.

If the spill is small and you are trained to handle it, don appropriate PPE.

Contain the spill using an absorbent material suitable for chemical spills.

For liquid spills, carefully wipe up with absorbent pads. For solid spills, gently cover with a

damp paper towel to avoid generating dust, then carefully scoop the material.[12]

Place all contaminated materials into a sealed container and label it as hazardous waste.

Clean the spill area with an appropriate solvent, followed by soap and water.

For large spills, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

Disposal Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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